Cas no 14047-57-5 (Sodium hydrogensebacate)

• Product Name: Sodium hydrogensebacate
• CAS No: 14047-57-5
• MF: C₁₀H₁₇NaO₄
• MW: 224.22935461998
• CID: 49618
• PubChem ID: 44153841
• Update Time: 2025-04-18

Sodium hydrogensebacate Chemical and Physical Properties

Names and Identifiers

• Sodium hydrogen sebacate
• sodium,10-hydroxy-10-oxodecanoate
• EINECS 237-886-5
• Sebacic acid, sodium salt
• Decanedioic acid,sodium salt
• SODIUM 9-CARBOXYNONANOATE
• Sodium 9-carboxynonanoate(x:1)
• 14047-57-5
• sodium;10-hydroxy-10-oxodecanoate
• 19455-73-3
• DTXSID60930854
• monosodium sebacate
• Sebacic acid hydrogen 1-sodium salt
• SCHEMBL6135890
• Sodium hydrogensebacate

• Inchi： 1S/C10H18O4.Na/c11-9(12)7-5-3-1-2-4-6-8-10(13)14;/h1-8H2,(H,11,12)(H,13,14);/q;+1/p-1
• InChI Key： GAQDIDQMKWSQAH-UHFFFAOYSA-M
• SMILES： [Na+].[O-]C(CCCCCCCCC(=O)O)=O

Computed Properties

• Exact Mass: 224.10200
• Monoisotopic Mass: 224.102
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 182
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.4A^2

Experimental Properties

• Density: 1.106
• Boiling Point: 374.3°Cat760mmHg
• Flash Point: 198.3°C
• PSA: 77.43000
• LogP: 0.94170